1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole

• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)sulfonylpyrazole
• InChI: InChI=1S/C11H12N2O4S/c1-16-10-5-4-9(8-11(10)17-2)18(14,15)13-7-3-6-12-13/h3-8H,1-2H3
• InChI Key: NQULWPBVKOZCMC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2C=CC=N2)OC

Description

1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole, also known as DSP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DSP is a sulfonyl-containing pyrazole derivative that has been extensively studied for its biological activities and potential therapeutic uses.

Mechanism of Action

1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole exerts its biological effects through the inhibition of various enzymes, which play crucial roles in various physiological processes. For example, PDE5 inhibition by 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole leads to the accumulation of cyclic guanosine monophosphate (cGMP) in smooth muscle cells, resulting in vasodilation and increased blood flow. CA inhibition by 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole has been found to reduce intraocular pressure, making it a potential treatment for glaucoma.
Biochemical and Physiological Effects:
1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole has been found to exhibit a range of biochemical and physiological effects, including vasodilation, anti-inflammatory activity, and neuroprotective effects. Its ability to inhibit PDE5 has led to its investigation as a potential treatment for erectile dysfunction and pulmonary hypertension.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole is its potent inhibitory activity against a range of enzymes, making it a useful tool for investigating the role of these enzymes in various physiological processes. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity at high concentrations.

Future Directions

The potential applications of 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole in various fields make it a promising candidate for further research. Some of the future directions for 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole research include the development of more efficient synthesis methods, the investigation of its potential therapeutic uses, and the exploration of its effects on various physiological processes.
In conclusion, 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole is a sulfonyl-containing pyrazole derivative that has gained significant attention in the scientific community due to its potential applications in various fields. Its potent inhibitory activity against a range of enzymes makes it a useful tool for investigating the role of these enzymes in various physiological processes. Further research is needed to fully explore the potential uses of 1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole and its effects on various physiological processes.

Synthesis Methods

1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole can be synthesized using various methods, including the reaction of 3,4-dimethoxybenzaldehyde with hydrazine hydrate, followed by the reaction of the resulting hydrazine with p-toluenesulfonyl chloride. The final product is obtained after purification and isolation using column chromatography.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)sulfonyl]-1H-pyrazole has been widely studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit potent inhibitory activity against a range of enzymes, including phosphodiesterase-5 (PDE5), carbonic anhydrase (CA), and monoamine oxidase (MAO).